Cas no 1247506-33-7 (4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole
• CAS No: 1247506-33-7
• MF: C₁₀H₁₆ClNOS
• MW: 233.758140563965
• MDL: MFCD16079182
• CID: 5055145
• PubChem ID: 61695988
• Update Time: 2025-06-14

4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-[1-(2-methylpropoxy)ethyl]-1,3-thiazole
• NE56011
• 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole

• MDL： MFCD16079182
• Inchi： 1S/C10H16ClNOS/c1-7(2)5-13-8(3)10-12-9(4-11)6-14-10/h6-8H,4-5H2,1-3H3
• InChI Key： FWYGQRBPXHUDJA-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C(C)OCC(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• XLogP3: 2.8
• Topological Polar Surface Area: 50.4

Additional information on 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole

Comprehensive Overview of 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole (CAS No. 1247506-33-7)

4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole (CAS No. 1247506-33-7) is a specialized organic compound belonging to the thiazole family, a class of heterocyclic compounds widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a unique molecular structure combining a chloromethyl group and a 2-methylpropoxyethyl side chain, which contribute to its reactivity and functional versatility. Researchers and industries are increasingly interested in this compound due to its potential as a building block in synthetic chemistry and its role in developing novel bioactive molecules.

In recent years, the demand for thiazole derivatives has surged, driven by their prominence in drug discovery and material innovation. 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole stands out due to its bifunctional nature, enabling modifications at both the chloromethyl and ether-linked moieties. This adaptability makes it a valuable intermediate for designing small-molecule inhibitors, ligands, and functional polymers. Users searching for "thiazole-based intermediates" or "CAS 1247506-33-7 applications" often seek insights into its synthetic pathways and industrial relevance.

The compound’s physicochemical properties, such as solubility in organic solvents and thermal stability, further enhance its utility in multistep synthesis. For instance, the chloromethyl group facilitates nucleophilic substitution reactions, while the 2-methylpropoxyethyl chain improves lipophilicity—a critical factor in drug delivery systems. These attributes align with trending topics like "green chemistry" and "sustainable synthesis," as researchers explore eco-friendly routes to derivatize such scaffolds.

From an analytical perspective, 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole is characterized using advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and structural integrity, addressing common queries such as "how to validate thiazole derivatives" or "CAS 1247506-33-7 characterization." Additionally, its stability under various pH conditions makes it suitable for formulation studies, a hot topic in pharmaceutical development.

Beyond pharmaceuticals, this compound has garnered attention in material science, particularly in designing conductive polymers and photoactive materials. The integration of thiazole rings into polymeric backbones enhances electron mobility, a property leveraged in organic electronics. Searches related to "thiazole in OLEDs" or "advanced material intermediates" reflect this growing interest.

In summary, 4-(chloromethyl)-2-1-(2-methylpropoxy)ethyl-1,3-thiazole (CAS No. 1247506-33-7) exemplifies the intersection of chemical innovation and practical applications. Its multifaceted roles in drug design, material engineering, and synthetic methodology position it as a compound of significant scientific and commercial value. As research progresses, its potential to address challenges in targeted therapy and renewable energy materials continues to expand.